Cas no 1383675-83-9 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine
• CAS No: 1383675-83-9
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.1019
• MDL: MFCD22415472
• CID: 4592956
• PubChem ID: 122362451
• Update Time: 2025-06-13

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine
• O1C(C)(C)C(C)(C)OB1C1=C2OCCCN2N=C1
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine
• 1383675-83-9
• BS-45403
• MFCD22415472
• 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-boronic acid pinacol ester
• 6,7-DIHYDRO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5H-PYRAZOLO[5,1-B][1,3]OXAZINE
• SY269192
• CS-0196732

• MDL： MFCD22415472
• Inchi： 1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)9-8-14-15-6-5-7-16-10(9)15/h8H,5-7H2,1-4H3
• InChI Key： KJIVFEQWJYSIIP-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=NN3C([H])([H])C([H])([H])C([H])([H])OC3=2)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 250.1488726g/mol
• Monoisotopic Mass: 250.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine

Research Brief on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine (CAS: 1383675-83-9)

The compound 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine (CAS: 1383675-83-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of this compound as a versatile building block in the synthesis of boron-containing heterocycles. The presence of the dioxaborolane moiety makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex organic molecules, including pharmaceuticals. Researchers have successfully employed this compound in the synthesis of novel pyrazolo[5,1-b][1,3]oxazine derivatives, which exhibit promising biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine exhibit moderate to strong inhibitory effects against certain kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential as a boron neutron capture therapy (BNCT) agent. The boron atom in the dioxaborolane group can capture thermal neutrons, leading to the production of high-energy particles that can selectively destroy cancer cells. Early-stage research has shown that this compound can be conjugated with targeting moieties to enhance its tumor-specific delivery, although optimization of its biodistribution and retention properties is still needed.

In conclusion, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5h-pyrazolo[5,1-b][1,3]oxazine represents a promising scaffold for the development of new therapeutic agents and diagnostic tools. Continued research efforts are expected to uncover additional applications and improve its efficacy and safety profiles. The compound's unique chemical properties and biological activities make it a valuable asset in the ongoing quest for innovative solutions in chemical biology and medicinal chemistry.